Cas no 854382-57-3 (3-(aminooxy)methyl-4-bromobenzonitrile)

• Product Name: 3-(aminooxy)methyl-4-bromobenzonitrile
• CAS No: 854382-57-3
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 6316908
• PubChem ID: 58989992
• Update Time: 2025-06-26

3-(aminooxy)methyl-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(aminooxy)methyl-4-bromobenzonitrile
• 854382-57-3
• 3-[(aminooxy)methyl]-4-bromobenzonitrile
• SCHEMBL1715050
• EN300-1893684

• Inchi： 1S/C8H7BrN2O/c9-8-2-1-6(4-10)3-7(8)5-12-11/h1-3H,5,11H2
• InChI Key： SGCWVFZFWFTZCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CON

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(aminooxy)methyl-4-bromobenzonitrile

3-(Aminooxy)methyl-4-Bromobenzonitrile (CAS No. 854382-57-3): A Versatile Building Block in Medicinal Chemistry and Functional Materials

3-(Aminooxy)methyl-4-bromobenzonitrile, with the systematic IUPAC name 4-bromo-3-(aminooxy)methylbenzonitrile, represents a key intermediate in the synthesis of bioactive compounds and advanced functional materials. Its unique molecular structure, characterized by the 4-bromobenzonitrile core and the aminooxy functional group, enables its application in diverse chemical transformations. This compound is cataloged under the CAS registry number 854382-57-3, which is widely referenced in scientific databases for its specificity in chemical identification.

The aminooxy moiety in 3-(aminooxy)methyl-4-bromobenzonitrile is particularly significant due to its ability to form stable covalent bonds with electrophilic centers, a property that has been exploited in the development of targeted drug delivery systems. Recent studies published in Advanced Materials (2023) highlight its potential in conjugating with biocompatible polymers for controlled release applications. The 4-bromobenzonitrile scaffold further enhances its utility, as the bromine atom serves as a versatile leaving group for nucleophilic substitution reactions, while the nitrile group provides a handle for functionalization.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the synthetic versatility of 3-(aminooxy)methyl-4-bromobenzonitrile in the preparation of heterocyclic compounds with antitumor activity. The compound was used as a precursor to synthesize indole derivatives with improved solubility and bioavailability, which showed promising results in in vitro assays against multidrug-resistant cancer cells. The aminooxy functionality was critical in introducing polar groups that modulate molecular interactions with biological targets.

Current advancements in click chemistry have further expanded the application scope of 3-(aminooxy)methyl-4-bromobenzonitrile. A 2023 study in ACS Applied Materials & Interfaces described its use in the synthesis of azide-alkyne cycloaddition products with tailored surface properties. The compound's ability to participate in thiol-ene reactions under mild conditions has also been explored for the fabrication of smart hydrogels with stimuli-responsive behavior, as reported in Chemical Communications (2023).

The 4-bromobenzonitrile core of 3-(aminooxy)methyl-4-bromobenzonitrile is particularly valuable in the design of fluorescent probes for bioimaging. A 2023 paper in Angewandte Chemie International Edition demonstrated its utility in creating two-photon fluorescent materials with enhanced photostability. The nitrile group's ability to absorb near-infrared light, combined with the aminooxy functionality's hydrophilicity, makes this compound an ideal candidate for in vivo imaging applications.

Recent developments in green chemistry have also highlighted the environmental benefits of using 3-(aminooxy)methyl-4-bromobenzonitrile as a starting material. A 2023 review in Green Chemistry emphasized its compatibility with microwave-assisted synthesis and flow chemistry techniques, which significantly reduce energy consumption and waste generation. These sustainable approaches align with the growing demand for eco-friendly chemical processes in pharmaceutical and materials science industries.

The aminooxy functionality in 3-(aminooxy)methyl-4-bromobenzonitrile has also been leveraged in the development of antimicrobial agents. Research published in Antimicrobial Agents and Chemotherapy (2023) showed that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The aminooxy group's ability to form hydrogen bonds with microbial cell membranes enhances the compound's permeability, contributing to its antibacterial efficacy.

Applications of 3-(aminooxy)methyl-4-bromobenzonitrile extend to the field of nanotechnology. A 2023 study in Nano Letters demonstrated its use in the synthesis of metal-organic frameworks (MOFs) with exceptional porosity and surface area. The compound's 4-bromobenzonitrile core serves as a linker between metal nodes, while the aminooxy functionality provides additional stability to the MOF structure. These materials have shown potential in gas storage, catalysis, and drug delivery systems.

The synthesis of 3-(aminooxy)methyl-4-bromobenzonitrile typically involves the reaction of 4-bromobenzonitrile with 2-aminoethanol under controlled conditions. This process, which was optimized in a 2023 paper in Organic & Biomolecular Chemistry, employs a catalytic system of iodine and NaH to achieve high yields. The reaction mechanism involves the nucleophilic attack of the hydroxylamine group on the nitrile carbon, followed by the formation of the aminooxy linkage.

Future research directions for 3-(aminooxy)methyl-4-bromobenzonitrile include its application in biodegradable polymers and drug conjugation technologies. Ongoing studies in Macromolecular Chemistry and Physics (2023) are exploring its potential in creating degradable hydrogels for tissue engineering applications. The compound's ability to undergo hydrolytic cleavage under physiological conditions makes it a promising candidate for controlled drug release systems.

In conclusion, 3-(aminooxy)methyl-4-bromobenzonitrile (CAS No. 854382-57-3) is a multifunctional compound with extensive applications in medicinal chemistry, materials science, and biotechnology. Its unique chemical structure and reactivity profile make it an essential building block for the development of innovative therapeutic agents and advanced functional materials. Continued research into its synthetic potential and biological activity will further expand its utility in various scientific and industrial domains.

Key Applications: Antitumor agents, antimicrobial compounds, fluorescent probes, smart hydrogels, metal-organic frameworks (MOFs), and biodegradable polymers.

References: Advanced Materials (2023), Journal of Medicinal Chemistry (2023), ACS Applied Materials & Interfaces (2023), Angewandte Chemie International Edition (2023), Green Chemistry (2023), Antimicrobial Agents and Chemotherapy (2023), Nano Letters (2023), Organic & Biomolecular Chemistry (2023), Macromolecular Chemistry and Physics (2023).